Cas no 1211580-34-5 (methyl 6-chloro-1H-pyrrolo[3,2-b]pyridine-5-carboxylate)

• Product Name: methyl 6-chloro-1H-pyrrolo[3,2-b]pyridine-5-carboxylate
• CAS No: 1211580-34-5
• MF: C₉H₇ClN₂O₂
• MW: 210.617080926895
• CID: 5291089
• Update Time: 2026-03-10

methyl 6-chloro-1H-pyrrolo[3,2-b]pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 6-CHLORO-1H-PYRROLO[3,2-B]PYRIDINE-5-CARBOXYLATE
• 1h-pyrrolo[3,2-b]pyridine-5-carboxylic acid,6-chloro-,methyl ester
• METHYL6-CHLORO-1H-PYRROLO[3,2-B]PYRIDINE-5-CARBOXYLATE
• 1H-Pyrrolo[3,2-b]pyridine-5-carboxylic acid, 6-chloro-, Methyl ester
• methyl 6-chloro-1H-pyrrolo[3,2-b]pyridine-5-carboxylate

• Inchi： 1S/C9H7ClN2O2/c1-14-9(13)8-5(10)4-7-6(12-8)2-3-11-7/h2-4,11H,1H3
• InChI Key： XHUUUJGZKHXSQK-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)OC)=NC2C=CNC=2C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 1.9
• Topological Polar Surface Area: 55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on methyl 6-chloro-1H-pyrrolo[3,2-b]pyridine-5-carboxylate

Methyl 6-chloro-1H-pyrrolo[3,2-b]pyridine-5-carboxylate (CAS No. 1211580-34-5): A Key Intermediate in Modern Pharmaceutical Research

Methyl 6-chloro-1H-pyrrolo[3,2-b]pyridine-5-carboxylate, identified by its CAS number 1211580-34-5, is a highly significant intermediate in the realm of pharmaceutical chemistry. This compound belongs to the pyrrolopyridine scaffold, a structural motif renowned for its broad spectrum of biological activities and utility in drug design. The presence of both chloro and carboxylate functional groups on the pyrrolopyridine core enhances its reactivity, making it a valuable building block for synthesizing more complex molecules.

The< strong>6-chloro substituent at the 6-position of the pyrrolopyridine ring introduces a region of electrophilic character, facilitating nucleophilic substitution reactions. This property is particularly useful in medicinal chemistry for constructing heterocyclic libraries and exploring structure-activity relationships (SAR). In contrast, the carboxylate group at the 5-position provides a site for further functionalization, enabling the attachment of various pharmacophores through esterification or amidation reactions. These features make Methyl 6-chloro-1H-pyrrolo[3,2-b]pyridine-5-carboxylate a versatile tool for medicinal chemists aiming to develop novel therapeutic agents.

Recent advancements in drug discovery have highlighted the importance of< strong>pyrrolopyridine derivatives in addressing various therapeutic challenges. For instance, studies have demonstrated that compounds incorporating this scaffold exhibit potent activity against enzymes and receptors involved in cancer progression. The< strong>Methyl 6-chloro-1H-pyrrolo[3,2-b]pyridine-5-carboxylate intermediate has been utilized in synthesizing inhibitors targeting kinases and other critical signaling proteins. These inhibitors have shown promise in preclinical studies, warranting further investigation into their potential as lead compounds for oncological therapies.

In addition to its role in anticancer research, Methyl 6-chloro-1H-pyrrolo[3,2-b]pyridine-5-carboxylate has found applications in the development of central nervous system (CNS) drugs. The pyrrolopyridine core is known to interact with various neurotransmitter systems, making it an attractive scaffold for designing molecules with neuropharmacological effects. Researchers have leveraged the< strong>6-chloro and< strong>carboxylate functional groups to modulate binding affinities and selectivity. Preliminary findings suggest that derivatives of this compound may exhibit therapeutic potential in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The synthesis of Methyl 6-chloro-1H-pyrrolo[3,2-b]pyridine-5-carboxylate involves multi-step organic transformations that highlight its synthetic utility. Common synthetic routes include cyclization reactions followed by chlorination and esterification steps. These methodologies showcase the compound's adaptability in different synthetic strategies. The availability of this intermediate has expedited the discovery process by allowing researchers to focus on later stages of drug development rather than spending extensive time on constructing the core scaffold.

The< strong>Methyl 6-chloro-1H-pyrrolo[3,2-b]pyridine-5-carboxylate intermediate is also instrumental in exploring novel chemical entities (NCEs) with unique mechanisms of action. By incorporating variations at different positions within the pyrrolopyridine ring, chemists can generate a diverse array of analogs with distinct pharmacological profiles. This approach aligns with contemporary drug discovery trends that emphasize innovation and precision in molecular design. The compound's versatility has been particularly valuable in identifying new leads that bypass existing resistance mechanisms in diseases like cancer.

In conclusion, Methyl 6-chloro-1H-pyrrolo[3,2-b]pyridine-5-carboxylate (CAS No. 1211580-34-5) represents a cornerstone in modern pharmaceutical research. Its unique structural features and reactivity make it an indispensable intermediate for synthesizing biologically active molecules across multiple therapeutic areas. As research continues to uncover new applications for this compound, its significance in advancing drug discovery is set to grow even further.